4-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-N,N-dimethylpiperazine-1-sulfonamide

• IUPAC Name: N,N-dimethyl-4-(6-pyrazol-1-ylpyrimidin-4-yl)piperazine-1-sulfonamide
• InChI: InChI=1S/C13H19N7O2S/c1-17(2)23(21,22)19-8-6-18(7-9-19)12-10-13(15-11-14-12)20-5-3-4-16-20/h3-5,10-11H,6-9H2,1-2H3
• InChI Key: RXCGDOODVXSPFI-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)N1CCN(CC1)C2=NC=NC(=C2)N3C=CC=N3
• Molecular Formula: C13H19N7O2S
• Molecular Weight: 337.40 g/mol
• CAS No.: 1226433-44-8

Description

The compound is a complex organic molecule that likely contains a pyrazole and pyrimidine ring structure. Pyrazole and pyrimidine are both heterocyclic aromatic organic compounds, which are known for their diverse pharmacological effects.

Synthesis Analysis

While specific synthesis information for this compound is not available, related compounds such as hydrazine-coupled pyrazoles have been synthesized and their structures verified by employing elemental microanalysis, FTIR, and 1H NMR techniques.

Physical and Chemical Properties Analysis

Without specific information on the compound, it’s difficult to provide an analysis of its physical and chemical properties.

Scientific Research Applications

Synthesis and Antibacterial Evaluation

Research on compounds containing the sulfonamido moiety, akin to 4-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-N,N-dimethylpiperazine-1-sulfonamide, has shown potential in the synthesis of new heterocyclic compounds with significant antibacterial activities. These compounds, through various chemical reactions, have yielded pyran, pyridine, pyridazine, pyrazole, oxazole, pyrimidine, and thiazine derivatives, many of which exhibit high antibacterial properties (Azab, Youssef, & El-Bordany, 2013).

Advances in Sulfonamide Hybrids

Sulfonamides, including structures similar to this compound, form a crucial class of drugs. They have been integrated into various pharmacological agents due to their wide range of biological activities, such as antibacterial, antitumor, and anti-inflammatory effects. Recent advances have focused on designing and developing sulfonamide hybrids to enhance their efficacy and application range in therapeutic areas (Ghomashi, Ghomashi, Aghaei, & Massah, 2022).

Anticancer and Anti-inflammatory Agents

The synthesis of novel pyrazolopyrimidine derivatives, including structures related to this compound, has been explored for their potential as anticancer and anti-inflammatory agents. These compounds have shown promising results in inhibiting 5-lipoxygenase and exhibiting cytotoxicity against various cancer cell lines, underscoring their potential in cancer treatment (Rahmouni et al., 2016).

Antimicrobial and Insecticidal Applications

Compounds with sulfonamido groups have demonstrated significant antimicrobial activities. Novel pyrazolopyrimidines, bearing sulfonamide moieties, have been synthesized and tested against a range of bacteria and fungi, showing activities that exceed those of reference drugs. Some derivatives have also shown effective insecticidal properties against pests like the cotton leafworm, indicating their potential utility in agricultural applications (Soliman et al., 2020).

Development of Heterocyclic Sulfonamides

The efficient and selective synthesis of heterocyclic sulfonamides, sulfonyl fluorides, and sulfonyl chlorides has been facilitated by utilizing sulfur-functionalized reagents. This approach has significantly advanced the development of pyrazole-4-sulfonamides and other heterocyclic sulfonamides, proving crucial in medicinal chemistry for synthesizing compounds with potential pharmacological applications (Tucker, Chenard, & Young, 2015).

Safety and Hazards

The safety and hazards associated with this compound are not known from the available information.

Mechanism of Action

Target of Action

The compound, also known as N,N-dimethyl-4-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazine-1-sulfonamide, is a pyrazole-bearing compound . Pyrazole-bearing compounds are known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities . They are synthesized and evaluated against Leishmania aethiopica clinical isolate and Plasmodium berghei infected mice .

Mode of Action

The compound interacts with its targets in a way that it displays superior antipromastigote activity . The molecular docking study conducted on Lm-PTR1, complexed with Trimethoprim, justified the better antileishmanial activity of this compound .

Biochemical Pathways

The compound affects the biochemical pathways of Leishmania aethiopica and Plasmodium berghei

Result of Action

The compound has shown to have potent antileishmanial and antimalarial activities . It displayed superior antipromastigote activity that was more active than the standard drugs miltefosine and amphotericin B deoxycholate . Furthermore, the compound elicited better inhibition effects against Plasmodium berghei .